Foundational & Exploratory
Check Availability & Pricing

BENCHE

Commercial Suppliers and Technical Guide for
Metoprolol Dimer-d10 in Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Metoprolol dimer-d10

L  Get Quote

Cat. No.: B12388661

For researchers, scientists, and drug development professionals requiring Metoprolol dimer-
d10 for their studies, several commercial suppliers offer this deuterated internal standard. This
guide provides an in-depth overview of the available suppliers, their product specifications, and
a representative experimental protocol for its application in pharmacokinetic studies.

Commercial Supplier Overview

Metoprolol dimer-d10 is primarily used as an internal standard in analytical methodologies,
such as mass spectrometry, to ensure the accuracy and precision of the quantification of
metoprolol and its metabolites in biological samples. The following table summarizes the
offerings from various suppliers.

] Catalog Molecular Molecular ] o
Supplier . Purity Availability
Number Formula Weight
C27H31D10NO » Custom
Cleanchem CL-MPL-34 485.7 Not specified )
6 Synthesis
C27H31D10NO - Synthesis on
SynZeal SZ-M021D03 485.7 Not specified
6 demand
Alentris ALN- -~ - -
Not specified Not specified Not specified In Stock
Research M021027
MedChemEx N N N
HY-143859S Not specified Not specified 98% Not specified
press
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Note: Pricing information is generally not publicly available and requires a direct inquiry with the
respective suppliers. The CAS number for the unlabeled Metoprolol dimer is 154784-36-8; a
specific CAS number for the d10 isotopologue is not consistently provided by suppliers.

Product Specifications

e Chemical Name: 3,3'-(Isopropylazanediyl)bis(1-(4-(2-methoxyethyl)phenoxy)propan-
1,1,2,3,3-d5-2-0l)

e Deuterium Incorporation: The "d10" designation indicates that ten hydrogen atoms in the
molecule have been replaced with deuterium. This mass difference is critical for its use as an
internal standard in mass spectrometry-based assays. The exact positions of deuterium
labeling are on the propanol side chains.

o Applications: Primarily used as an internal standard for the quantification of metoprolol dimer,
a potential impurity or metabolite of metoprolol, in various biological matrices during
pharmacokinetic and drug metabolism studies.

Experimental Protocol: Quantification of Metoprolol
and its Metabolites in Human Plasma using LC-
MS/MS with a Deuterated Internal Standard

The following is a representative protocol illustrating the use of a deuterated standard like
Metoprolol dimer-d10 in a typical bioanalytical method. This protocol is adapted from
established methods for metoprolol analysis.[1][2]

1. Sample Preparation (Protein Precipitation)

e To 100 pL of human plasma in a microcentrifuge tube, add 20 pL of the internal standard
working solution (e.g., Metoprolol dimer-d10 in methanol).

o Vortex the mixture for 30 seconds.
e Add 300 pL of acetonitrile to precipitate the plasma proteins.

» Vortex vigorously for 2 minutes.
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Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

Reconstitute the residue in 100 pL of the mobile phase.

Inject a portion of the reconstituted sample into the LC-MS/MS system.

. LC-MS/MS Analysis

Liquid Chromatography (LC):

o Column: A C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 3.5 pm).

o Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in
acetonitrile (B).

o Flow Rate: 0.4 mL/min.

o Injection Volume: 10 pL.

Mass Spectrometry (MS/MS):

o lonization Mode: Positive electrospray ionization (ESI+).

o Detection Mode: Multiple Reaction Monitoring (MRM).

o MRM Transitions:

= Metoprolol: Monitor the specific parent-to-daughter ion transition.

= Metoprolol Dimer-d10 (Internal Standard): Monitor the specific parent-to-daughter ion
transition, which will be shifted by +10 m/z units compared to the unlabeled dimer.

o Data Analysis: The concentration of metoprolol in the plasma sample is determined by
calculating the ratio of the peak area of the analyte to the peak area of the internal
standard and comparing this ratio to a standard curve.
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Visualizations

The following diagrams illustrate the experimental workflow and the metabolic context in which
Metoprolol dimer-d10 is utilized.
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Figure 1: A generalized workflow for sample preparation and analysis using a deuterated
internal standard.
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Figure 2: Simplified metabolic pathways of Metoprolol, primarily mediated by cytochrome P450
enzymes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for
Metoprolol Dimer-d10 in Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12388661#commercial-suppliers-of-metoprolol-
dimer-d10-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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